Cas no 2227778-87-0 (rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227778-87-0
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 6507699
• PubChem ID: 165827689
• Update Time: 2025-07-21

rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid
• 2227778-87-0
• EN300-1918398

• Inchi： 1S/C9H8BrNO2/c10-8-3-1-2-7(11-8)5-4-6(5)9(12)13/h1-3,5-6H,4H2,(H,12,13)/t5-,6-/m1/s1
• InChI Key： PZASSSWECYMTFD-PHDIDXHHSA-N
• SMILES： BrC1=CC=CC([C@@H]2C[C@H]2C(=O)O)=N1

Computed Properties

• Exact Mass: 240.97384g/mol
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Additional information on rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid

Research Brief on rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid (CAS: 2227778-87-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of chiral cyclopropane derivatives as key intermediates in drug discovery. Among these, rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid (CAS: 2227778-87-0) has emerged as a promising scaffold due to its unique structural and pharmacological properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, applications, and potential therapeutic relevance.

The compound, characterized by its bromopyridinyl and cyclopropane carboxylic acid moieties, has been investigated for its role in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding. Recent studies have demonstrated its utility as a versatile building block in the synthesis of complex molecules, including protease inhibitors and kinase modulators. The presence of the bromine atom at the 6-position of the pyridine ring further enhances its reactivity, enabling diverse functionalization strategies.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid, achieving high enantiomeric purity and yield. The methodology involved a stereoselective cyclopropanation reaction followed by palladium-catalyzed cross-coupling to introduce the bromopyridinyl group. This advancement addresses previous challenges in scalability and reproducibility, paving the way for broader application in preclinical research.

In addition to its synthetic utility, the compound has shown promising biological activity in recent in vitro assays. For instance, a screen conducted by a leading pharmaceutical company identified derivatives of rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid as potent inhibitors of a novel inflammatory kinase target. The findings, presented at the 2024 ACS Spring Meeting, suggest potential applications in autoimmune and oncology therapeutics, though further in vivo validation is required.

Despite these advancements, challenges remain in the development of this compound class. Issues such as metabolic stability and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are underway to explore prodrug strategies and formulation optimizations to enhance bioavailability and therapeutic index.

In conclusion, rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted applications underscore the importance of continued research into cyclopropane-based pharmacophores. Future directions may include computational modeling to predict novel derivatives and translational studies to evaluate clinical potential.